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Compound of Interest

Compound Name: NSC45586

Cat. No.: B560457

For Researchers, Scientists, and Drug Development Professionals

NSC45586 has been identified as a selective inhibitor of the PH domain Leucine-rich repeat
Protein Phosphatase (PHLPP) family, which play a critical role in regulating cell signaling
pathways, including the Akt and protein kinase C (PKC) pathways.[1] Understanding the
selectivity of small molecule inhibitors is paramount in drug discovery to minimize off-target
effects and enhance therapeutic efficacy. This guide provides a comparative analysis of
NSC45586's cross-reactivity with other key serine/threonine phosphatases, supported by
experimental data and detailed protocols.

Executive Summary

NSC45586 demonstrates a notable selectivity for PHLPP over other major serine/threonine
phosphatases. Experimental data reveals that while it effectively inhibits PHLPPZ2, its inhibitory
activity against Protein Phosphatase 1 (PP1), Protein Phosphatase 2A (PP2A), and Protein
Phosphatase 2B (PP2B/Calcineurin) is significantly lower. This selectivity profile suggests that
NSC45586 is a valuable tool for specifically probing the function of PHLPP in cellular
processes and holds promise for the development of targeted therapeutics.

Comparative Inhibition Data

The following table summarizes the in vitro inhibitory activity of NSC45586 against a panel of
phosphatases. The data is derived from a study by Sierecki et al. (2010), where NSC45586 is
referred to as compound 13.[1]
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NSC45586 (Compound 13)

Phosphatase Target Selectivity over PHLPP2
IC50 (M)

PHLPP2 3.70 £ 0.06 1x

PP1 ~100 ~27x

PP2A > 100 > 27X

PP2B (Calcineurin) > 100 > 27X

PP2Ca ~100 ~27X

Table 1: Comparative IC50 values of NSC45586 against various phosphatases. Data extracted
from Sierecki et al., 2010.[1]

Signaling Pathway Context

NSC45586 exerts its cellular effects by inhibiting PHLPP, which is a key negative regulator of
the PI3K/Akt signaling pathway. By inhibiting PHLPP, NSC45586 leads to an increase in the
phosphorylation and activation of Akt, a central kinase that promotes cell survival, growth, and

proliferation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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